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Compound of Interest

Compound Name: Ddr1-IN-6

Cat. No.: B8248219 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Ddr1-IN-6, a selective Discoidin Domain

Receptor family, member 1 (DDR1) inhibitor with anti-cancer activity.[1][2] Adherence to these

guidelines is essential for minimizing exposure risk and ensuring a safe laboratory

environment.

Hazard Identification and Risk Assessment
Ddr1-IN-6 is a potent bioactive compound intended for research use only.[1][2] While a specific

Safety Data Sheet (SDS) for Ddr1-IN-6 should be consulted for comprehensive hazard

information, compounds with anti-cancer properties are generally considered hazardous.

Potential routes of exposure include inhalation, skin contact, and ingestion.[3] A thorough risk

assessment should be conducted before any handling of this compound.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary barrier to exposure.[3] The following

table summarizes the recommended PPE for handling Ddr1-IN-6 in various laboratory settings.
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Activity Required PPE

Weighing and Aliquoting (Solid Form)

- Double Chemotherapy Gloves- Disposable

Gown (tested for chemotherapy drug

resistance)- N95 or higher Respirator- Safety

Goggles with Side Shields or Face Shield

Solution Preparation and Dilution

- Double Chememotherapy Gloves- Disposable

Gown (tested for chemotherapy drug

resistance)- Safety Goggles with Side Shields

and/or Face Shield- Work within a certified

chemical fume hood or biological safety cabinet

Cell Culture and In Vitro Assays

- Nitrile Gloves (single pair sufficient if no direct

contact is anticipated)- Laboratory Coat- Safety

Glasses

Animal Handling (Post-Administration)

- Disposable Gown- Double Gloves- Face

Shield and Mask- Handle animal waste as

hazardous for at least 48-72 hours post-

administration

Spill Cleanup

- Double Chemotherapy Gloves- Disposable

Gown- N95 or higher Respirator- Chemical

Splash Goggles and Face Shield

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

immediately if they become contaminated.

Experimental Protocols: Safe Handling Procedures
3.1. Preparation of Stock Solutions

Preparation: All handling of solid Ddr1-IN-6 should be performed in a designated area, such

as a chemical fume hood or a powder containment hood, to prevent inhalation of the powder.

[4]

Weighing: Use a dedicated set of spatulas and weigh boats. Tare the balance with the weigh

boat before adding the compound.
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Solubilization: Ddr1-IN-6 is soluble in DMSO.[1] Add the solvent slowly to the vessel

containing the powder to avoid splashing.

Storage: Stock solutions should be stored in clearly labeled, tightly sealed vials at -20°C for

short-term storage (1 month) or -80°C for long-term storage (6 months).[1] Avoid repeated

freeze-thaw cycles.[2]

3.2. Disposal Plan

Solid Waste: All disposable items contaminated with Ddr1-IN-6, including gloves, gowns,

weigh boats, and pipette tips, must be disposed of as hazardous chemical waste.[5] Place

these items in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Aqueous waste containing Ddr1-IN-6 should be collected in a designated

hazardous waste container. Organic solvent waste (e.g., DMSO solutions) should be

collected in a separate, appropriate solvent waste container.

Sharps: Needles and syringes used for administering Ddr1-IN-6 must be disposed of in a

designated sharps container for chemotherapy waste.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing.[4]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[4]

Inhalation: Move the individual to fresh air.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water.[4]

In all cases of exposure, seek immediate medical attention and consult the Safety Data Sheet.

Visual Guidance: PPE Workflow
The following diagram illustrates the recommended procedure for donning and doffing PPE to

minimize cross-contamination.
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Caption: Recommended sequence for donning and doffing Personal Protective Equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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